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Compound of Interest

Compound Name: N-ethyl-2-methylpropanamide

Cat. No.: B109554 Get Quote

A comprehensive review of available scientific literature and chemical databases reveals a

notable absence of specific, documented applications for N-ethyl-2-methylpropanamide in

the field of polymer chemistry. While its chemical structure as a substituted amide suggests

potential utility as a solvent, monomer precursor, or additive, there is currently insufficient

published data to provide detailed application notes or experimental protocols for its use in

polymer synthesis or processing.

This document summarizes the available information on N-ethyl-2-methylpropanamide and

related compounds, and outlines hypothetical, investigatory applications based on the general

properties of aliphatic amides in polymer science.

Physicochemical Properties
A summary of the key physicochemical properties of N-ethyl-2-methylpropanamide, also

known as N-ethylisobutyramide, is presented in Table 1. These properties are derived from

publicly available chemical databases.
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Property Value Source

CAS Number 2772-54-5 [1]

Molecular Formula C₆H₁₃NO [1]

Molecular Weight 115.17 g/mol [1]

IUPAC Name N-ethyl-2-methylpropanamide [1]

Predicted Boiling Point 207.3 ± 8.0 °C at 760 mmHg [2]

Predicted Density 0.9 ± 0.1 g/cm³ [2]

Predicted Flash Point 107.8 ± 3.4 °C [2]

Potential, Undocumented Applications in Polymer
Chemistry
Based on the chemical nature of N-ethyl-2-methylpropanamide, several potential, though

currently undocumented, applications in polymer chemistry can be hypothesized. These are

presented as avenues for further research and are not based on established protocols.

As a High-Boiling Point Solvent for Polymerization
Amides are known to be good solvents for a variety of polymers due to their polarity and ability

to form hydrogen bonds. N-ethyl-2-methylpropanamide's high predicted boiling point

suggests it could be a suitable medium for polymerization reactions that require elevated

temperatures.

Hypothetical Experimental Workflow: Solution Polymerization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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